Cas no 125101-83-9 (1,1'-Biphenyl, 3-methoxy-4-(phenylmethoxy)-)

• Product Name: 1,1'-Biphenyl, 3-methoxy-4-(phenylmethoxy)-
• CAS No: 125101-83-9
• MF: C₂₀H₁₈O₂
• MW: 290.355725765228
• CID: 2760617
• PubChem ID: 11994793
• Update Time: 2025-04-21

1,1'-Biphenyl, 3-methoxy-4-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 3-methoxy-4-(phenylmethoxy)-
• 125101-83-9
• DTXSID00475471
• SCHEMBL12303132

• Inchi： 1S/C20H18O2/c1-21-20-14-18(17-10-6-3-7-11-17)12-13-19(20)22-15-16-8-4-2-5-9-16/h2-14H,15H2,1H3
• InChI Key： BLDSJPKHXCKEDO-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(=CC=1OC)C1C=CC=CC=1

Computed Properties

• Exact Mass: 290.130679813Da
• Monoisotopic Mass: 290.130679813Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 18.5Ų